4-Amino-2-chloro-3-methylbenzonitrile

• IUPAC Name: 4-amino-2-chloro-3-methylbenzonitrile
• InChI: InChI=1S/C8H7ClN2/c1-5-7(11)3-2-6(4-10)8(5)9/h2-3H,11H2,1H3
• InChI Key: RNTRNRRXHOGTLD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1Cl)C#N)N
• Molecular Formula: C8H7ClN2
• DSSTOX Substance ID: DTXSID70619249
• Molecular Weight: 166.61 g/mol
• CAS No.: 573768-09-9

Description

4-Amino-2-chloro-3-methylbenzonitrile (ACMMB) is a synthetic compound that has been used in a variety of scientific research applications. It is a chlorinated aromatic nitrile that has a wide range of biochemical and physiological effects. ACMMB is a useful compound for many laboratory experiments due to its high solubility and stability.

Scientific Research Applications

Synthesis of Imidazolin-2-ones

4-Amino-2-chloro-3-methylbenzonitrile is employed as a reagent in the synthesis of imidazolin-2-ones. These compounds have been designed and synthesized for their potential as highly potent, orally active, and muscle-selective androgen receptor modulators (SARMs). Such applications highlight the role of this compound in the development of new therapeutic agents, specifically targeting androgen receptors with improved selectivity and efficacy​​.

Role in Life Science Research and Development

This chemical is also integral in various life science research and development processes. It is part of the toolset in research laboratories, contributing to the advancement of scientific knowledge in areas such as organic synthesis, molecular biology, and chemical engineering. The use of this compound in these fields underscores its versatility and importance in facilitating experimental procedures and innovation in life sciences​​.

Support in Bioprocessing and Production

In the context of bioprocessing and production, this compound is part of the supply chain for raw materials and essential supplies. Its use in these areas is indicative of its role in supporting the manufacture of pharmaceuticals and other chemical products. This demonstrates the compound's relevance not just in research settings, but also in large-scale industrial applications where its chemical properties are leveraged for various production processes​​.

Safety and Hazards

The compound has been classified under the GHS07 hazard class. The hazard statements include H302, indicating that it is harmful if swallowed. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), and if in eyes, rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do, then continue rinsing (P305+P351+P338).

Mechanism of Action

Target of Action

It is used in the synthesis of imidazolin-2-ones , which are known to interact with various biological targets.

Mode of Action

As a building block in the synthesis of imidazolin-2-ones , it may contribute to the overall activity of the final compound.

Pharmacokinetics

It is predicted to have high gastrointestinal absorption and is likely to permeate the blood-brain barrier . It is also predicted to be a CYP1A2 inhibitor .

Result of Action

As a precursor in the synthesis of imidazolin-2-ones , its effects may be reflected in the activity of the final compound.

Action Environment

It is recommended to be stored in a dark place, sealed, and in dry conditions between 2-8°c .

Synthesis routes and methods I

Procedure details

Dissolve N-(4-bromo-3-chloro-2-methyl-phenyl)-acetamide (10 g, 38 mmol) in N-methylpyrrolidinone (60 mL) and sparge with nitrogen. Add copper cyanide (10.2 g, 114 mol) and copper iodide (21.8 g, 114 mol) and stir under nitrogen at 130° C. for 72 h. Cool the reaction and add ethylene diamine (100 mL), along with water (300 mL). Extract the reaction mixture with EtOAc. Separate and dry the organic portion over Na2SO4, filter, and concentrate. Dissolve the resulting residue in 1:1 EtOH/concentrated HCl. Stir at reflux temperature for 30 min, cool and concentrate to half of the volume. Add water (500 mL) and filter. Rinse the filter cake with water and isolate 5.0 g (79%) of the title compound as a white solid. MS: MS (ESI−): 207 (M−1)−. MS (ESI+): 209 (M+1)+.

Synthesis routes and methods II

Procedure details

A solution of N-(3-chloro-4-cyano-2-methylphenyl)acetamide (25 g, 0.119 mol) in 250 mL of concentrated HCl/EtOH (1:1) was refluxed 2 hrs. The EtOH was concentrated and ethyl acetate was added to the residue and the aqueous layer was neutralized with addition of saturated NaHCO3 solution. The organic layer was separated and dried over Na2SO4 and concentrated to give the crude aniline which was further purified by column chromatography using DCM as a solvent to yield the title compound (11.8 g, 60%).